Cas no 938-50-1 (2-(2,6-Dimethylphenyl)acetic acid)

2-(2,6-Dimethylphenyl)acetic acid is a substituted phenylacetic acid derivative characterized by its dimethylphenyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for more complex molecules. The presence of the dimethyl substitution at the ortho positions enhances steric hindrance, which can influence reactivity and selectivity in chemical transformations. It is commonly utilized in the preparation of fine chemicals, agrochemicals, and active pharmaceutical ingredients (APIs). The compound's stability and well-defined crystalline form make it suitable for precise synthetic applications. Its purity and consistent performance are critical for reproducible results in research and industrial processes.
2-(2,6-Dimethylphenyl)acetic acid structure
938-50-1 structure
Product Name:2-(2,6-Dimethylphenyl)acetic acid
CAS No:938-50-1
MF:C10H12O2
MW:164.201083183289
MDL:MFCD06208111
CID:1029446
PubChem ID:19840115
Update Time:2025-10-29

2-(2,6-Dimethylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,6-Dimethylphenyl)acetic acid
    • 2,6-DIMETHYLPHENYLACETIC ACID
    • RARECHEM AL BO 0588
    • (2,6-Dimethylphenyl)acetic acid
    • Benzeneacetic acid, 2,6-dimethyl-
    • MMEXIIGRXCODNK-UHFFFAOYSA-N
    • (2,6-Dimethyl-phenyl)-acetic acid
    • SBB079585
    • NE35895
    • AK136023
    • 2,6-Dimethylbenzeneacetic acid (ACI)
    • Acetic acid, (2,6-xylyl)- (6CI, 7CI, 8CI)
    • MDL： MFCD06208111
    • Inchi： 1S/C10H12O2/c1-7-4-3-5-8(2)9(7)6-10(11)12/h3-5H,6H2,1-2H3,(H,11,12)
    • InChI Key： MMEXIIGRXCODNK-UHFFFAOYSA-N
    • SMILES： O=C(CC1C(C)=CC=CC=1C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Topological Polar Surface Area: 37.3

2-(2,6-Dimethylphenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D845013-250mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
250mg
 417.60 2021-05-17
TRC
D688328-10mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1
10mg
 $ 50.00 2022-06-05
TRC
D688328-50mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1
50mg
 $ 135.00 2022-06-05
TRC
D688328-100mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1
100mg
 $ 230.00 2022-06-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D195951-1g
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
1g
 ¥896.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D195951-250mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
250mg
 ¥348.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D195951-25g
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
25g
 ¥8819.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D195951-50mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
50mg
 ¥141.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D195951-5g
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
5g
 ¥2755.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NV340-50mg
2-(2,6-Dimethylphenyl)acetic acid
 938-50-1 98%
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 140.0CNY 2021-07-13

2-(2,6-Dimethylphenyl)acetic acid Production Method

Production Method 1

644-36-0 644-36-0
13862-28-7 13862-28-7
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Silver carbonate ,  Lithium carbonate (Li2CO3) Catalysts: Quinone ,  Palladium diacetate ,  N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine Solvents: tert-Butanol ;  4 h, 110 °C
Reference
Potassium methyltrifluoroborate
Molander, Gary A.; Petrillo, Daniel E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-8

Production Method 2

105337-15-3 105337-15-3
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  72 h, rt; rt → 50 °C; 24 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of imidazolo-, oxazolo-, and thiazolopyrimidine compounds as modulators of transient receptor potential protein vanilloid receptor 1 (TRPV1) activity
, United States, , ,

Production Method 3

25115-79-1 25115-79-1
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Ammonia ,  Cesium alloy, nonbase, Cs,K,Na
1.2 Reagents: Carbon dioxide ,  Water
Reference
Facile cleavage of bibenzyls by cesium-potassium-sodium alloy leading to the formation of benzyl carbanions
Sengupta, Dibyendu; Grovenstein, E. Jr., Indian Journal of Chemistry, 1986, (2), 185-6

Production Method 4

854646-92-7 854646-92-7
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Toluene ,  Water ;  0 °C; 4 h, 38 - 40 °C
Reference
Method for producing (2,4-dimethylbiphenyl-3-yl)acetic acids and esters and their intermediate compounds
, World Intellectual Property Organization, , ,

Production Method 5

1338795-40-6 1338795-40-6
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane Solvents: Dichloromethane ;  3 h, 0 °C
Reference
Preparation of 3-indazolylbenzenesulfonamides as kinase inhibitors useful in treating cancer
, World Intellectual Property Organization, , ,

Production Method 6

644-36-0 644-36-0
13862-28-7 13862-28-7
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Quinone ,  Silver carbonate ,  Lithium carbonate (Li2CO3) Catalysts: Palladium diacetate ,  N-[(1,1-Dimethylethoxy)carbonyl]-O-(1,1-dimethylethyl)-L-threonine Solvents: tert-Butanol ;  2 h, 110 °C
Reference
Ligand-Accelerated ortho-C-H Alkylation of Arylcarboxylic Acids using Alkyl Boron Reagents
Thuy-Boun, Peter S.; Villa, Giorgio; Dang, Devin; Richardson, Paul; Su, Shun; et al, Journal of the American Chemical Society, 2013, 135(46), 17508-17513

Production Method 7

54708-14-4 54708-14-4
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Triethylene glycol ,  Water ;  18 h, 120 °C; 120 °C → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, cooled
Reference
Process for producing 2,6-dialkylphenyl acetic acids
, World Intellectual Property Organization, , ,

Production Method 8

105-56-6 105-56-6
608-28-6 608-28-6
938-50-1 938-50-1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  rt; 10 min, rt
1.2 Reagents: Cuprous iodide ;  4 h, 95 °C; 95 °C → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  40 h, reflux
1.4 Reagents: Hydrochloric acid ;  pH 2
Reference
A process for the production of ramoplanin-like amide derivatives
, World Intellectual Property Organization, , ,

2-(2,6-Dimethylphenyl)acetic acid Raw materials

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2-(2,6-Dimethylphenyl)acetic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:938-50-1)2-(2,6-Dimethylphenyl)acetic acid
Order Number:A850806
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:33
Price ($):230.0/1081.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:938-50-1)2-(2,6-Dimethylphenyl)acetic acid
A850806
Purity:99%/99%
Quantity:5g/25g
Price ($):230.0/1081.0
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